N-(2-furylmethyl)-5-methyl-1-(4-propoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-5-methyl-1-(4-propoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-3-10-24-15-8-6-14(7-9-15)22-13(2)17(20-21-22)18(23)19-12-16-5-4-11-25-16/h4-9,11H,3,10,12H2,1-2H3,(H,19,23)
• InChI Key: HARHFPQOMAEQEO-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCC3=CC=CO3)C
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

N-(2-furylmethyl)-5-methyl-1-(4-propoxyphenyl)-1H-1,2,3-triazole-4-carboxamide, also known as FMPP, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a member of the triazole family and is known for its ability to modulate the activity of certain receptors in the brain. In

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-5-methyl-1-(4-propoxyphenyl)-1H-1,2,3-triazole-4-carboxamide involves its ability to bind to certain receptors in the brain and modulate their activity. This compound has been shown to bind to the serotonin receptor and the dopamine receptor, which are both G protein-coupled receptors. This binding leads to the activation of downstream signaling pathways, which ultimately results in changes in physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to increase the release of serotonin and dopamine in the brain, which can lead to changes in mood and behavior. This compound has also been shown to increase the activity of certain enzymes in the brain, which can lead to changes in neurotransmitter metabolism.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-5-methyl-1-(4-propoxyphenyl)-1H-1,2,3-triazole-4-carboxamide has several advantages for lab experiments. This compound is relatively easy to synthesize and is readily available. This compound has also been shown to have a high affinity for certain receptors in the brain, which makes it a useful tool for studying the activity of these receptors. However, this compound also has limitations for lab experiments. This compound has been shown to have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(2-furylmethyl)-5-methyl-1-(4-propoxyphenyl)-1H-1,2,3-triazole-4-carboxamide. One area of research is the development of more selective compounds that target specific receptors in the brain. Another area of research is the study of the long-term effects of this compound on brain function and behavior. Finally, the study of the pharmacokinetics and pharmacodynamics of this compound could lead to the development of new drugs for the treatment of various neurological and psychiatric disorders.
Conclusion
In conclusion, this compound is a unique chemical compound that has been widely used in scientific research for its ability to modulate the activity of certain receptors in the brain. This compound has several advantages for lab experiments, but also has limitations that must be considered. Future research on this compound could lead to the development of new drugs for the treatment of neurological and psychiatric disorders.

Scientific Research Applications

N-(2-furylmethyl)-5-methyl-1-(4-propoxyphenyl)-1H-1,2,3-triazole-4-carboxamide has been widely used in scientific research to study the activity of certain receptors in the brain. This compound has been shown to modulate the activity of the serotonin receptor, which is involved in a wide range of physiological processes, including mood regulation, appetite, and sleep. This compound has also been shown to modulate the activity of the dopamine receptor, which is involved in reward and motivation.